(Z)-N-butyl-2-cyano-3-(3,5-dimethylphenyl)prop-2-enamide

• IUPAC Name: (Z)-N-butyl-2-cyano-3-(3,5-dimethylphenyl)prop-2-enamide
• InChI: InChI=1S/C16H20N2O/c1-4-5-6-18-16(19)15(11-17)10-14-8-12(2)7-13(3)9-14/h7-10H,4-6H2,1-3H3,(H,18,19)/b15-10-
• InChI Key: DVPFDXJYBQCUOI-GDNBJRDFSA-N
• Canonical SMILES: CCCCNC(=O)C(=CC1=CC(=CC(=C1)C)C)C#N
• Isomeric SMILES: CCCCNC(=O)/C(=C\C1=CC(=CC(=C1)C)C)/C#N
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

“(Z)-N-butyl-2-cyano-3-(3,5-dimethylphenyl)prop-2-enamide” is a complex organic compound. Based on its name, it likely contains a cyano group (-CN), a butyl group (a four-carbon chain), and a phenyl group (a six-carbon ring), among other features.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the cyano group and the attachment of the butyl and phenyl groups. Unfortunately, without specific information on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, likely involves a complex arrangement of carbon, hydrogen, and nitrogen atoms. The “Z” in the name suggests that it contains a double bond with specific stereochemistry.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include things like its melting point, boiling point, density, and solubility. These properties are determined by the compound’s molecular structure.

Scientific Research Applications

Skeletal Editing of Organic Molecules

The compound has been utilized in the innovative method of “skeletal editing” of organic molecules through nitrogen atom deletion. .

Antibacterial Hydrogels

In biomedical research, the compound finds application in the development of antibacterial hydrogels. .

Semiconductor Photocatalysis

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Polymer Flooding in Oil Recovery

In the petroleum industry, the compound’s structural analogs are used to enhance oil recovery. .

Pharmacological Activities

Compounds structurally related to EN300-26575140 have been studied for their pharmacological activities. .

Synthesis of Antiretroviral Drugs

A notable application is in the synthesis of antiretroviral drugs like rilpivirine. .

Safety And Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties, as well as how it interacts with biological systems. Without specific information on this compound, it’s difficult to provide details on its safety and hazards.

Future Directions

Future research on this compound could involve a detailed investigation of its synthesis, properties, and potential applications. This could include experimental studies to determine its physical and chemical properties, as well as theoretical studies to predict its behavior.